Cas no 312616-15-2 (3-(6-Bromo-1H-benzoimidazol-2-ylsulfanyl)-propionic acid)

• Product Name: 3-(6-Bromo-1H-benzoimidazol-2-ylsulfanyl)-propionic acid
• CAS No: 312616-15-2
• MF: C₁₀H₉BrN₂O₂S
• MW: 301.159660100937
• CID: 3066690
• PubChem ID: 649674
• Update Time: 2025-11-02

3-(6-Bromo-1H-benzoimidazol-2-ylsulfanyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-Bromo-1H-benzoimidazol-2-ylsulfanyl)-propionic acid
• 3-((6-Bromo-1H-benzo[d]imidazol-2-yl)thio)propanoicacid
• AG-690/12884363
• AKOS000301181
• Cambridge id 5673981
• Oprea1_244847
• CHEMBL1509576
• 3-[(6-bromo-1H-benzimidazol-2-yl)sulfanyl]propanoic acid
• MLS000029543
• STK364755
• 3-((6-Bromo-1H-benzo[d]imidazol-2-yl)thio)propanoic acid
• SMR000009132
• 3-[(5-BROMO-1H-1,3-BENZODIAZOL-2-YL)SULFANYL]PROPANOIC ACID
• 312616-15-2
• HMS2278O22
• AKOS001854295
• CCG-144344
• Oprea1_530224

• MDL： MFCD01029210
• Inchi： 1S/C10H9BrN2O2S/c11-6-1-2-7-8(5-6)13-10(12-7)16-4-3-9(14)15/h1-2,5H,3-4H2,(H,12,13)(H,14,15)
• InChI Key： HOZIZHLTEQHZBJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC(=N2)SCCC(=O)O

Computed Properties

• Exact Mass: 299.95681Da
• Monoisotopic Mass: 299.95681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 3-(6-Bromo-1H-benzoimidazol-2-ylsulfanyl)-propionic acid

Comprehensive Guide to 3-(6-Bromo-1H-benzoimidazol-2-ylsulfanyl)-propionic acid (CAS No. 312616-15-2)

3-(6-Bromo-1H-benzoimidazol-2-ylsulfanyl)-propionic acid (CAS No. 312616-15-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzoimidazole core and propionic acid side chain, plays a crucial role in the development of novel therapeutic agents and biochemical probes. Researchers and industry professionals frequently search for this compound due to its unique properties and potential applications in drug discovery and material science.

The molecular structure of 3-(6-Bromo-1H-benzoimidazol-2-ylsulfanyl)-propionic acid includes a bromine substituent at the 6-position of the benzoimidazole ring, which enhances its reactivity and utility in synthetic chemistry. This feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or receptor modulation. The propionic acid moiety further contributes to its versatility, enabling conjugation with other functional groups or biomolecules.

In recent years, the demand for 3-(6-Bromo-1H-benzoimidazol-2-ylsulfanyl)-propionic acid has surged, driven by its applications in medicinal chemistry and bioconjugation. Scientists are exploring its potential as a building block for small-molecule inhibitors and fluorescent probes, which are essential tools in studying cellular processes. Additionally, its compatibility with click chemistry reactions has made it a popular choice for labeling and tracking biomolecules in live cells.

The synthesis of 3-(6-Bromo-1H-benzoimidazol-2-ylsulfanyl)-propionic acid typically involves multi-step organic reactions, including bromination and thioether formation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the identity and quality of the final product, meeting the stringent requirements of research and industrial applications.

From a commercial perspective, 3-(6-Bromo-1H-benzoimidazol-2-ylsulfanyl)-propionic acid is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology sectors. Its pricing and availability can vary based on purity levels and batch sizes, making it essential for buyers to source it from reputable vendors. The compound's stability under standard storage conditions (typically at room temperature or refrigerated) ensures its longevity for experimental use.

Emerging trends in drug discovery and biomaterials have further highlighted the relevance of 3-(6-Bromo-1H-benzoimidazol-2-ylsulfanyl)-propionic acid. For instance, its incorporation into peptide-based therapeutics and nanoparticle coatings has opened new avenues for targeted drug delivery and diagnostic imaging. Researchers are also investigating its role in covalent inhibitor design, a cutting-edge approach in treating diseases like cancer and autoimmune disorders.

For those working with 3-(6-Bromo-1H-benzoimidazol-2-ylsulfanyl)-propionic acid, safety data sheets (SDS) provide critical information on handling, storage, and disposal. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended to minimize risks. Its solubility in organic solvents like DMSO and methanol facilitates its use in various experimental setups.

In conclusion, 3-(6-Bromo-1H-benzoimidazol-2-ylsulfanyl)-propionic acid (CAS No. 312616-15-2) stands as a pivotal compound in modern chemical research. Its structural features and functional groups make it indispensable for developing innovative solutions in pharmaceuticals, biotechnology, and material science. As scientific advancements continue, the applications of this compound are expected to expand, reinforcing its importance in the global research community.